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This guide provides an in-depth analysis of the spectroscopic data for Ethyl 4-vinylbenzoate
(C11H1202), a key monomer in the synthesis of specialized polymers and a valuable
intermediate in organic synthesis.[1] Understanding its structural features through nuclear
magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS) is critical
for researchers, scientists, and professionals in drug development and materials science. This
document offers a detailed interpretation of the spectral data, supported by established
principles and comparative data from analogous compounds, to ensure a thorough and
practical understanding.

Molecular Structure and Spectroscopic Overview

Ethyl 4-vinylbenzoate is an aromatic ester characterized by a vinyl group at the para position
of the benzene ring. This unique combination of functional groups—an ethyl ester, a vinyl
group, and a disubstituted aromatic ring—gives rise to a distinct spectroscopic fingerprint. The
molecular weight of Ethyl 4-vinylbenzoate is 176.21 g/mol , and its CAS number is 2715-43-7.

[2][3]
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic
molecules. Here, we will delve into the proton (*H) and carbon-13 (*3C) NMR spectra of Ethyl
4-vinylbenzoate.

'H NMR Spectroscopy: A Detailed Analysis

The *H NMR spectrum of Ethyl 4-vinylbenzoate is predicted to exhibit distinct signals
corresponding to the ethyl, aromatic, and vinyl protons. The analysis presented here is based
on established chemical shift principles and comparative data from the closely related methyl
4-vinylbenzoate.[4]

Predicted *H NMR Data (400 MHz, CDCIs)

. . Coupling
Chemical Shift o ] )
Multiplicity Constant (J, Integration Assignment
(3, ppm)
Hz)
~1.40 Triplet ~7.1 3H -O-CH2-CHs
~4.38 Quartet ~7.1 2H -O-CH2-CHs
~5.40 Doublet ~10.9 1H Vinyl H (cis)
~5.88 Doublet ~17.6 1H Vinyl H (trans)
Doublet of ] )
~6.75 ~17.6, ~10.9 1H Vinyl H (geminal)
Doublets
Aromatic H
~7.45 Doublet ~8.4 2H _
(ortho to vinyl)
Aromatic H
~7.98 Doublet ~8.4 2H

(ortho to ester)

Interpretation and Rationale:

o Ethyl Group: The ethyl group protons give rise to a characteristic triplet at approximately 1.40
ppm (for the -CHs) and a quartet at around 4.38 ppm (for the -O-CH3z-). The quartet is shifted
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downfield due to the deshielding effect of the adjacent oxygen atom.

 Vinyl Group: The three vinyl protons are magnetically non-equivalent and exhibit a complex
splitting pattern. The geminal proton (attached to the same carbon as the aromatic ring)
appears as a doublet of doublets, coupling to both the cis and trans protons. The cis and
trans protons each appear as doublets.

e Aromatic Protons: The para-substituted benzene ring results in two sets of chemically
equivalent protons. The protons ortho to the electron-donating vinyl group are expected to be
more shielded (upfield) than the protons ortho to the electron-withdrawing ester group.

Experimental Protocol for *H NMR Spectroscopy:

o Sample Preparation: Accurately weigh approximately 5-25 mg of Ethyl 4-vinylbenzoate and
dissolve it in about 0.6 mL of deuterated chloroform (CDCIs).[5] Ensure the sample is fully
dissolved.

« Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly
into a clean, dry 5 mm NMR tube to remove any particulate matter.[6]

o Data Acquisition:

o

Insert the sample into the NMR spectrometer.

[¢]

Lock the spectrometer on the deuterium signal of the CDCls.

[¢]

Shim the magnetic field to achieve optimal homogeneity.

[e]

Acquire the *H NMR spectrum using appropriate parameters (e.g., 400 MHz, sufficient
number of scans to obtain a good signal-to-noise ratio).

[e]

Process the data by applying Fourier transformation, phase correction, and baseline
correction.

Molecular Structure with Proton Assignments:

Caption: Molecular structure of Ethyl 4-vinylbenzoate with proton labeling.
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13C NMR Spectroscopy: Unveiling the Carbon Skeleton

The 13C NMR spectrum provides information about the carbon framework of the molecule.
Based on data from ethyl benzoate and other substituted benzene derivatives, the following
chemical shifts are predicted.[7]

Predicted 13C NMR Data (100 MHz, CDCls)

Chemical Shift (6, ppm) Assighment

~14.3 -O-CH2-CHs

~60.9 -O-CH2-CHs

~116.0 =CH:z (vinyl)

~126.0 CH (aromatic, ortho to vinyl)
~129.5 C (aromatic, ipso to ester)
~130.0 CH (aromatic, ortho to ester)
~136.0 =CH- (vinyl)

~141.0 C (aromaitic, ipso to vinyl)
~166.5 C=0 (ester)

Interpretation and Rationale:

 Aliphatic Carbons: The methyl and methylene carbons of the ethyl group are the most
shielded (upfield) carbons.

 Vinyl Carbons: The terminal vinyl carbon (=CHz) is more shielded than the substituted vinyl
carbon.

o Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the
electron-donating vinyl group and the electron-withdrawing ester group. The carbon bearing
the ester group (ipso-carbon) is significantly deshielded.
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e Carbonyl Carbon: The ester carbonyl carbon is the most deshielded carbon in the molecule,
appearing at the downfield end of the spectrum.

Experimental Protocol for 3C NMR Spectroscopy:

The sample preparation is the same as for 'H NMR, although a higher concentration (20-50
mg) may be beneficial.[5] The data acquisition will involve a 3C-specific probe and pulse
sequence, typically with proton decoupling to simplify the spectrum to single lines for each
carbon.

Molecular Structure with Carbon Assignments:

Caption: Molecular structure of Ethyl 4-vinylbenzoate with carbon labeling.

Infrared (IR) Spectroscopy: Identifying Functional
Groups

IR spectroscopy is an excellent technique for identifying the functional groups present in a
molecule. The IR spectrum of Ethyl 4-vinylbenzoate will be dominated by absorptions from
the ester, vinyl, and aromatic moieties.

Predicted IR Absorption Bands
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Frequency (cm™?) Intensity Vibrational Mode

C-H stretch (aromatic and

~3080-3010 Medium _
vinyl)
~2980-2850 Medium C-H stretch (aliphatic)
C=0 stretch (ester,
~1720 Strong ]
conjugated)
~1630 Medium C=C stretch (vinyl)
~1605, ~1580 Medium C=C stretch (aromatic)
~1275 Strong C-O stretch (ester, aryl-C=0)
~1100 Strong C-O stretch (ester, O-alkyl)
~990, ~910 Strong =C-H bend (vinyl out-of-plane)
C-H bend (para-disubstituted
~840 Strong

aromatic)

Interpretation and Rationale:

e C=0 Stretch: The most prominent peak in the spectrum will be the strong absorption around
1720 cm~1 due to the carbonyl stretch of the ester. Its position is slightly lower than a typical
saturated ester due to conjugation with the aromatic ring.[8]

o C-O Stretches: Aromatic esters show two strong C-O stretching bands, which are clearly
visible in the fingerprint region.

» Vinyl and Aromatic Bands: The C-H stretches of the vinyl and aromatic protons appear
above 3000 cm~1, while the aliphatic C-H stretches are found just below 3000 cm~1. The out-
of-plane bending vibrations for the vinyl and para-substituted aromatic protons are also
characteristic.

Experimental Protocol for IR Spectroscopy:

For a liquid sample like Ethyl 4-vinylbenzoate, the simplest method is to place a drop of the
neat liquid between two salt plates (e.g., NaCl or KBr) and acquire the spectrum using a
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Fourier Transform Infrared (FTIR) spectrometer.
Key Functional Groups for IR Analysis:

Caption: Key functional groups of Ethyl 4-vinylbenzoate for IR analysis.

Mass Spectrometry (MS): Fragmentation and
Molecular Weight Determination

Mass spectrometry provides information about the molecular weight and the fragmentation
pattern of a molecule upon ionization, which aids in its structural confirmation.

Predicted Mass Spectrum Data (Electron lonization)

m/z Proposed Fragment
176 [M]* (Molecular lon)
147 [M - C2Hs]*

131 [M - OC2Hs]*

103 [M - COOC2Hs]*

77 [CeHs]*

Interpretation and Rationale:

e Molecular lon: The molecular ion peak is expected at m/z = 176, corresponding to the
molecular weight of Ethyl 4-vinylbenzoate.

» Major Fragmentation: The primary fragmentation pathway for ethyl benzoate is the loss of
the ethoxy radical (*OCzHs) to form a stable acylium ion at m/z = 131. This is expected to be
the base peak. Subsequent loss of carbon monoxide (CO) from this fragment would yield a
phenyl cation with a vinyl group at m/z = 103. The loss of an ethyl radical (¢«C2Hs) would
result in a fragment at m/z = 147.

Experimental Protocol for Mass Spectrometry:
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A dilute solution of Ethyl 4-vinylbenzoate in a volatile organic solvent (e.g., methanol or
acetonitrile) is introduced into the mass spectrometer, typically via direct infusion or coupled
with a gas or liquid chromatograph. Electron ionization (El) is a common method for causing
fragmentation.

Primary Fragmentation Pathway:

- *0OCz2Hs

- CO

Click to download full resolution via product page

Caption: Proposed primary fragmentation pathway for Ethyl 4-vinylbenzoate in MS.

Conclusion

The spectroscopic data for Ethyl 4-vinylbenzoate provides a clear and consistent picture of its
molecular structure. The *H and *3C NMR spectra precisely map out the proton and carbon
environments, while the IR spectrum confirms the presence of the key ester, vinyl, and
aromatic functional groups. Mass spectrometry corroborates the molecular weight and reveals
characteristic fragmentation patterns. This comprehensive spectroscopic analysis serves as a
reliable foundation for the identification and quality control of Ethyl 4-vinylbenzoate in
research and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ethyl 4-Vinylbenzoate [myskinrecipes.com]

2. Ethyl 4-vinylbenzoate | C11H1202 | CID 10866858 - PubChem
[pubchem.ncbi.nim.nih.gov]

. 4-VINYL-BENZOIC ACID ETHYL ESTER | CAS#:2715-43-7 | Chemsrc [chemsrc.com]
. rsc.org [rsc.org]

. researchgate.net [researchgate.net]

. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

. brainly.com [brainly.com]

°
(o] ~ (o)) ol e w

. ymdb.ca [ymdb.ca]

¢ To cite this document: BenchChem. [Spectroscopic Characterization of Ethyl 4-
vinylbenzoate: A Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF].

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://pharmaxchange.info/2012/08/fragmentation-processes-structure-determination-of-organic-compounds/
https://onlinelibrary.wiley.com/doi/pdf/10.1002/mrc.1260280313
https://webbook.nist.gov/cgi/cbook.cgi?ID=C93890
https://webbook.nist.gov/cgi/cbook.cgi?Spec=C93890&Index=1&Type=Mass
https://www.chem.wisc.edu/areas/reich/nmr/hnmr-data/hnl18_sln.html
https://www.chem.ucalgary.ca/courses/351/WebContent/spectroscopy/ir/ester.html
https://www.benchchem.com/product/b3050579?utm_src=pdf-custom-synthesis#bc-rfq
https://www.myskinrecipes.com/shop/en/styrene-derivatives/83853--ethyl-4-vinylbenzoate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-vinylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-vinylbenzoate
https://www.chemsrc.com/en/cas/2715-43-7_956214.html
https://www.rsc.org/suppdata/cc/c1/c1cc12701b/c1cc12701b.pdf
https://www.researchgate.net/figure/FTIR-spectra-of-parent-4-Nitrobenzoic-acid-and-Ethyl-4-nitrobenzoate-synyhesized-by_fig2_355197570
https://www.scholarsresearchlibrary.com/articles/ftir-spectra-vibrational-spectroscopy-of-two-esters-derivatives-c9h10o2-and-c9h9clo2-of-benzene-using-dft-and-hf-methods.pdf
https://brainly.com/question/42248157
https://www.ymdb.ca/compounds/YMDB01688
https://www.benchchem.com/product/b3050579/docs#spectroscopic-characterization-of-ethyl-4-vinylbenzoate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b3050579/docs#spectroscopic-characterization-of-ethyl-4-vinylbenzoate-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050579?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Available at: [https://www.benchchem.com/product/b3050579/docs#spectroscopic-
characterization-of-ethyl-4-vinylbenzoate-a-comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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